1670-87-7

1H-Indole-5-carboxamide

In Stock

• CAS RN:
• 1670-87-7

• Formula:
• C9H8N2O

• InChI:
• InChI=1S/C9H8N2O/c10-9(12)7-1-2-8-6(5-7)3-4-11-8/h1-5,11H,(H2,10,12)

• InChIKey:
• GQMYQEAXTITUAE-UHFFFAOYSA-N

• Potent, selective and ATP-competitive p38α MAPK inhibitor (IC50 values are 3.2 and 122 nM for α and β, respectively). Orally active. Promotes axonal regeneration in vivo.
  SD 169 is a selective ATP competitive inhibitor of the MAP kinases p38α (IC50 = 3.2 nM) and p38β (IC50 = 122 nM). It has no inhibitory effect against a panel of other kinases, including p38γ MAP kinase, ERK2, JNK-1, and MAPKAPK-2, when tested in vitro at 50 μM. SD 169 is orally active, significantly reducing p38 MAP kinase expression in T cells of nonobese diabetic mice when delivered in chow at 600 mg/kg. In this model, SD 169 also reduced the incidence of diabetes, lowered blood glucose, and improved glucose homeostasis. SD 169 also enhances axonal regeneration after sciatic nerve crush injury in rats, when given by gavage (30 mg/kg) before and after nerve damage.
  SD169 is an orally available,...

N-(4-chlorobenzyl)-2-((6-(4-methyl-1H-imidazol-1-yl)pyridazin-3-yl)thio)acetamide

In Stock

• CAS RN:
• 1251670-87-7

• Formula:
• C17H16ClN5OS

• InChI:
• InChI=1S/C17H16ClN5OS/c1-12-9-23(11-20-12)15-6-7-17(22-21-15)25-10-16(24)19-8-13-2-4-14(18)5-3-13/h2-7,9,11H,8,10H2,1H3,(H,19,24)

• InChIKey:
• MNMSWJMIWKSDMC-UHFFFAOYSA-N

• N-(4-chlorobenzyl)-2-((6-(4-methyl-1H-imidazol-1-yl)pyridazin-3-yl)thio)acetamide is a useful research compound. Its molecular formula is C17H16ClN5OS and its molecular weight is 373.86. The purity is usually 95%.